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This document provides a detailed analysis of the electronic configuration of the yttrium ion
within the inorganic compound yttrium (l11) chloride (YCI3). The principles outlined are
foundational for understanding the chemical behavior, reactivity, and potential applications of
yttrium-containing compounds in various scientific and medical fields.

Introduction to Yttrium

Yttrium (Y) is a silvery-metallic transition metal with atomic number 39.[1][2] It is chemically
similar to the lanthanides and is often classified as a rare-earth element.[3] In its ground state,
a neutral yttrium atom contains 39 electrons.[1][4][5] The arrangement of these electrons in
atomic orbitals dictates its chemical properties.

The full electronic configuration of a neutral yttrium atom is 1s2 2s2 2p® 3s2 3p® 3d1° 4s2 4p® 4d!
5s2.[1][6] For conciseness, this is often represented using the noble gas shorthand, which
references the configuration of the preceding noble gas, Krypton (Kr).[1] Thus, the shorthand
ground-state configuration for Yttrium is [Kr] 4d? 5s2.[1][4][5][7] The outermost electrons, known
as valence electrons, are those in the 4d and 5s orbitals.[1][8]

Determination of Yttrium's Oxidation State in YCIs
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In chemical compounds, yttrium almost exclusively exhibits a +3 oxidation state.[1][3][9] This is
its most stable ionic form. In yttrium (l1l) chloride (YCIs), each chlorine atom, being a halogen,
has an oxidation number of -1. To maintain charge neutrality in the compound, the single
yttrium atom must balance the total negative charge of the three chloride ions (-3).
Consequently, the oxidation state of yttrium in YCls is +3.[10][11]

This stable +3 oxidation state is achieved when the yttrium atom loses its three valence
electrons.[1]

lonization and the Electronic Configuration of the
Y3** lon

The formation of the yttrium (lll) ion (Y3*) from a neutral yttrium atom involves the removal of
the three outermost electrons. According to the principles of ionization for transition metals,
electrons are first removed from the orbital with the highest principal quantum number. In the
case of yttrium ([Kr] 4d* 5s?), the two electrons in the 5s orbital are removed first, followed by
the single electron in the 4d orbital.

The resulting electronic configuration for the Y3* ion is [Kr]. This configuration is isoelectronic
with the noble gas Krypton, a particularly stable arrangement. The absence of electrons in the
d and f shells explains why the Y3* ion is colorless in solution.[1][3]

Data Summary Table

Parameter Neutral Yttrium Atom (Y) Yttrium lon (Y3*) in YClI3
Atomic Number 39 39

Total Electrons 39 36

Oxidation State 0 +3

Full Electronic Configuration 2222522p63523p63d104524p64d1 1522522p®3523p®3d1°4524pb
Shorthand Configuration [Kr] 4dt 5s2 [Kr]

Valence Electrons 3 0 (8 in the outer shell)
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Experimental Protocol: Verification via X-ray
Photoelectron Spectroscopy (XPS)

The oxidation state and electronic structure of yttrium in YCIs can be experimentally verified
using X-ray Photoelectron Spectroscopy (XPS).

Objective: To determine the binding energy of the core-level electrons of yttrium in a YCls
sample, which is characteristic of the Y3+ oxidation state.

Methodology:

o Sample Preparation: A high-purity sample of anhydrous YClIs is mounted onto a sample
holder and introduced into the ultra-high vacuum (UHV) chamber of the XPS instrument. The
UHV environment is critical to prevent surface contamination.

o X-ray Irradiation: The sample is irradiated with a monochromatic X-ray beam (e.g., Al Ka,
1486.6 eV). The X-rays have sufficient energy to cause the ejection of core-level electrons
from the yttrium and chlorine atoms.

o Electron Energy Analysis: An electron energy analyzer measures the kinetic energy of the
emitted photoelectrons.

e Binding Energy Calculation: The binding energy (BE) of the electrons is calculated using the
equation: BE = hv - KE - ® where hv is the energy of the incident X-ray photons, KE is the
measured kinetic energy of the photoelectrons, and @ is the work function of the
spectrometer.

» Data Analysis: The resulting spectrum will show peaks corresponding to the core electron
orbitals of yttrium (e.g., Y 3d, Y 3p) and chlorine (e.g., Cl 2p). The precise binding energy of
the Y 3d peak is compared against standard reference data for yttrium in different oxidation
states. A significant shift to higher binding energy compared to metallic yttrium (Y°) confirms
the +3 oxidation state, as the removal of valence electrons leads to a less effective screening
of the nuclear charge, holding the core electrons more tightly.

Visualization of Yttrium lonization
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The logical workflow for the formation of the Y3+ ion from a neutral Yttrium atom is depicted
below.

Yttrium Atom (Y)
Atomic Number: 39
Configuration: [Kr] 4d! 5s2

lonization Process
(Loses 3 electrons)

Yitrium lon (Y3+)
3e- Total Electrons: 36
€ Configuration: [Kr]
(Stable Noble Gas Configuration)

Click to download full resolution via product page

Caption: Formation of the Y3+ ion from a neutral Yttrium atom.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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